Cas no 391862-43-4 (2-(adamantan-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(adamantan-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 391862-43-4
• MF: C₂₀H₂₃N₃OS
• MW: 353.481123209
• CID: 6613995
• PubChem ID: 3468766
• Update Time: 2025-07-23

2-(adamantan-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(adamantan-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• Oprea1_008315
• AKOS024577890
• AB00667842-01
• CCG-315180
• 391862-43-4
• SR-01000006235-1
• SR-01000006235
• F0453-0076
• 2-((1s,3s)-adamantan-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-(1-adamantyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide

• Inchi： 1S/C20H23N3OS/c24-17(12-20-9-13-6-14(10-20)8-15(7-13)11-20)21-19-23-22-18(25-19)16-4-2-1-3-5-16/h1-5,13-15H,6-12H2,(H,21,23,24)
• InChI Key： ZWYWJRGHYVLVLX-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NN=C1NC(CC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 353.15618354g/mol
• Monoisotopic Mass: 353.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(adamantan-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide

Introduction to 2-(adamantan-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 391862-43-4)

2-(adamantan-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide, identified by the CAS number 391862-43-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of rigid, bulky adamantane and heterocyclic thiadiazole moieties, which contribute to its unique structural and functional properties. The presence of these structural elements not only enhances the compound's metabolic stability but also influences its interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

The adamantan-1-yl group, a prominent feature of this molecule, is renowned for its remarkable lipophilicity and resistance to enzymatic degradation. This characteristic is particularly advantageous in drug design, as it can improve the bioavailability and prolong the half-life of therapeutic agents. In contrast, the 5-phenyl-1,3,4-thiadiazole moiety introduces a rich array of electronic and steric interactions, which can modulate the compound's binding affinity and selectivity. Together, these components create a molecular framework that is both stable and versatile, capable of engaging with diverse biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of such compounds with unprecedented accuracy. Studies have demonstrated that the adamantane core can serve as a scaffold for developing novel inhibitors targeting enzymes involved in inflammatory and infectious diseases. Meanwhile, the thiadiazole ring has been extensively studied for its antimicrobial and anti-inflammatory properties. The combination of these structural features in 2-(adamantan-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide suggests that it may exhibit multifaceted therapeutic effects.

One of the most compelling aspects of this compound is its potential application in addressing resistant pathogens. The unique structural motifs present in CAS No. 391862-43-4 may allow it to interact with bacterial enzymes in ways that conventional antibiotics cannot. For instance, the rigid adamantane group can mimic natural substrates or transition states within bacterial metabolic pathways, thereby inhibiting key enzymes essential for survival. Additionally, the phenyl and thiadiazole components can disrupt bacterial cell wall synthesis or DNA replication processes.

In vitro studies have begun to uncover the mechanistic insights behind the bioactivity of this molecule. Initial experiments suggest that 2-(adamantan-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide exhibits potent inhibitory effects on certain bacterial strains by interfering with their ability to synthesize essential proteins or nucleic acids. The adamantane moiety appears to stabilize key interactions between the compound and its target enzymes, while the thiadiazole ring contributes to electron-rich environments that facilitate hydrogen bonding or hydrophobic interactions.

The integration of computational modeling with experimental validation has been instrumental in optimizing the pharmacological profile of this compound. Researchers are leveraging machine learning algorithms to predict optimal analogs based on existing data sets. By analyzing structural features such as atomic composition, electronic distribution, and steric hindrance, scientists can design derivatives with enhanced potency or selectivity. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error experimentation.

The pharmaceutical industry has shown increasing interest in developing novel therapeutics with improved pharmacokinetic properties. The lipophilicity imparted by the adamantan group aligns well with current trends toward oral bioavailability enhancement. Moreover, preliminary pharmacokinetic studies indicate that this compound exhibits favorable solubility profiles when formulated appropriately for systemic administration.

As research progresses into more sophisticated synthetic methodologies, 2-(adamantan-1-y-N(5-phcnlyl-l ,3 ,4 -thiadiazol -2 -yI)acetarnide (CAS No 391862 -43 -4) may find applications beyond traditional antibiotic development. Its structural versatility makes it an attractive candidate for designing kinase inhibitors or other small-molecule modulators targeting cancer-related pathways . The rigid adamantine core provides steric constraints that can selectively bind to active sites on kinases , while modifications at other positions allow fine-tuning of binding affinity .

The intersection of medicinal chemistry and materials science has also opened new avenues for exploring applications beyond human health . For example , researchers are investigating how derivatives o f th is compo und could be incorporated into advanced materials such as polymers or nanoparticles . These applications could span from drug delivery systems to smart materials capable o f responding dynamically t o biological signals .

In conclusion, 39 18624344 represents an exciting example o f how structural innovation can lead t o novel therapeutic opportunities . Its unique combination o f adamantine rigidity , thiadiazole functionality ,and phenyl substitution creates a molecular scaffold rich i n possibilities . As further research unfolds ,we can expect t o see more applications emerge from this class o f compounds ,both i n clinical settings an d i n emerging fields at t he interface between chemistry an d biology .